Cas no 1489671-28-4 (2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol
• CAS No: 1489671-28-4
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 5151177
• PubChem ID: 65314871
• Update Time: 2025-07-16

2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(2,6-difluorophenyl)methyl]amino]-
• 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C10H13F2NO2/c11-9-2-1-3-10(12)8(9)4-13-7(5-14)6-15/h1-3,7,13-15H,4-6H2
• InChI Key： PAWXGFGAHHXTCI-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=C(F)C=CC=C1F)CO

Additional information on 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol

Comprehensive Overview of 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol (CAS No. 1489671-28-4)

The compound 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol (CAS No. 1489671-28-4) is a specialized organic molecule with a unique structural framework, combining a difluorophenyl moiety with a propane-1,3-diol backbone. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and chemical research. The presence of fluorine atoms enhances its metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers are increasingly focusing on fluorinated compounds like this due to their potential in targeting specific biological pathways.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and material science. The 2,6-difluorophenyl group in 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol is particularly noteworthy, as it often contributes to improved binding affinity in enzyme inhibitors or receptor modulators. This aligns with current trends in precision medicine, where molecules with tailored functional groups are designed for enhanced efficacy and reduced side effects. The compound’s propane-1,3-diol segment further adds versatility, enabling derivatization for solubility or conjugation purposes.

From a synthetic perspective, CAS No. 1489671-28-4 represents a challenge and opportunity for chemists. Its synthesis typically involves multi-step reactions, including nucleophilic substitution and reduction steps, to introduce the methylamino and diol functionalities. Optimizing these processes is a hot topic in organic chemistry forums, with researchers sharing protocols to improve yield and purity. The compound’s potential as a building block for more complex structures is another area of exploration, particularly in fragment-based drug design.

Environmental and sustainability considerations are also shaping the discourse around compounds like 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol. Green chemistry principles are being applied to its synthesis, such as using catalytic methods to minimize waste. This resonates with the broader industry shift toward eco-friendly practices, a frequent search query among professionals. Additionally, computational tools like molecular docking are being employed to predict its interactions, saving time and resources in early-stage research.

In analytical chemistry, characterizing CAS No. 1489671-28-4 requires advanced techniques such as NMR, HPLC, and mass spectrometry. These methods ensure accurate identification and purity assessment, critical for reproducibility in studies. Discussions on platforms like ResearchGate often highlight best practices for handling such compounds, reflecting user interest in practical protocols. The compound’s stability under various conditions is another frequently searched topic, underscoring the need for robust storage guidelines.

Looking ahead, 2-{(2,6-difluorophenyl)methylamino}propane-1,3-diol may find applications beyond traditional domains. For instance, its fluorinated structure could be leveraged in agrochemicals or specialty materials, areas gaining traction in patent filings. Collaborative research between academia and industry is key to unlocking these possibilities, a theme echoed in many conference proceedings. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation and practicality in modern chemistry.